Cas no 1805090-20-3 (3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde
• CAS No: 1805090-20-3
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877278
• Update Time: 2025-06-13

3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-7-3-13-8(9(10)11)5(2-12)6(7)4-14/h3-4,9H,1H3
• InChI Key： TYWNJHITEJWRFC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=O)C(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 0.7
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1805090-20-3)

3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1805090-20-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano, difluoromethyl, and methoxy, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes an aldehyde moiety, makes it particularly valuable for constructing complex heterocyclic systems.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The presence of the difluoromethyl group in 3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde contributes to its lipophilicity, a critical factor in optimizing drug-like properties. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, aligning with the growing interest in targeted therapies and precision medicine.

From an agrochemical perspective, this compound's methoxy and cyano substituents offer unique reactivity patterns, enabling the development of novel crop protection agents. With the global push toward sustainable agriculture, the role of pyridine-based intermediates like CAS No. 1805090-20-3 in creating environmentally friendly pesticides cannot be overstated. Its structural features align with the industry's shift toward low-residue and high-efficiency formulations.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde typically involves multi-step reactions, including Vilsmeier-Haack formylation and nucleophilic substitution, highlighting its complex yet scalable production process. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a non-negotiable requirement for pharmaceutical applications. The compound's stability under various conditions further enhances its utility in industrial settings.

As the scientific community delves deeper into structure-activity relationships (SAR), 1805090-20-3 continues to emerge as a key player in the rational design of bioactive molecules. Its compatibility with cross-coupling reactions and click chemistry methodologies opens doors to innovative applications in bioconjugation and material science. This versatility positions it as a valuable asset in both academic and industrial research.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1805090-20-3) represents a cutting-edge intermediate with broad applicability across life sciences. Its structural elegance and functional diversity make it a focal point for researchers tackling challenges in drug development, agrochemical innovation, and beyond. As the demand for tailored chemical solutions grows, this compound is poised to remain at the forefront of scientific advancement.